14-[(2-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-4-hydroxy-2,6,10,14-tetramethyl-2,6,10,15-Hexade

• CAS No.: 121924-04-7
• Product Name: 14-[(2-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-4-hydroxy-2,6,10,14-tetramethyl-2,6,10,15-Hexade
• Molecular Formula: C32H52O14
• Molecular Weight: 660.7 g/mol
• IUPAC Name: (2E,6E,10E)-14-[4,5-dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-2,6,10,14-tetramethylhexadeca-2,6,10,15-tetraenoic acid
• Standard InChI: InChI=1S/C32H52O14/c1-6-32(5,12-8-11-17(2)9-7-10-18(3)13-20(35)14-19(4)29(41)42)46-31-28(26(39)24(37)22(16-34)44-31)45-30-27(40)25(38)23(36)21(15-33)43-30/h6,10-11,14,20-28,30-31,33-40H,1,7-9,12-13,15-16H2,2-5H3,(H,41,42)/b17-11+,18-10+,19-14+
• Standard InChIKey: ISQUNAAALVXWGI-GKXMJNMTSA-N
• Isomeric SMILES: C/C(=C\CC[C@@](C)(C=C)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)/CC/C=C(\C)/CC(/C=C(\C)/C(=O)O)O
• SMILES: CC(=CCCC(C)(C=C)OC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)CO)O)O)O)CCC=C(C)CC(C=C(C)C(=O)O)O
• Canonical SMILES: CC(=CCCC(C)(C=C)OC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)CO)O)O)O)CCC=C(C)CC(C=C(C)C(=O)O)O
• Physical Description: Solid
• Description: Capsianoside I belongs to the class of organic compounds known as sophorolipids. These are glycolipids containing a sophorose moiety linked glycosidically to the hydroxyl group of a 17-hydroxy-C18 saturated fatty acid. The carboxyl group of the fatty acid can be linked to the 4'-hydroxyl of the second glucose to form a lactone. Capsianoside I is considered to be a practically insoluble (in water) and relatively neutral molecule. Capsianoside I has been primarily detected in urine. Within the cell, capsianoside i is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, capsianoside i can be found in a number of food items such as italian sweet red pepper, yellow bell pepper, herbs and spices, and green bell pepper. This makes capsianoside i a potential biomarker for the consumption of these food products.
• PubChem Compound: 14610541
• Last Modified: Nov 11 2021